(2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride

• IUPAC Name: (2S)-N-cyclohexylpyrrolidine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C11H20N2O.ClH/c14-11(10-7-4-8-12-10)13-9-5-2-1-3-6-9;/h9-10,12H,1-8H2,(H,13,14);1H/t10-;/m0./s1
• InChI Key: PQJOAQDAPAQVCP-PPHPATTJSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2CCCN2.Cl
• Isomeric SMILES: C1CCC(CC1)NC(=O)[C@@H]2CCCN2.Cl
• Molecular Formula: C11H21ClN2O
• Molecular Weight: 232.75 g/mol

Description

(2S)-N-cyclohexylpyrrolidine-2-carboxamide hydrochloride, also known as CPP, is a synthetic compound that is commonly used in scientific research. CPP is a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of ionotropic glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory processes.

Scientific Research Applications

Tranexamic Acid Applications

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Acrylamide Research

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Herbicide Toxicity Analysis

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Stereochemistry in Pharmacology

The review on stereochemistry of phenylpiracetam and its derivatives highlights the relevance of chemical structure in determining the pharmacological profile of compounds. This research underscores the impact of stereochemistry on the efficacy and safety of drugs, providing a pathway for the development of more effective pharmaceuticals (Veinberg et al., 2015).

Drug Delivery Applications

The use of Poly(N-vinyl pyrrolidone) (PVP) in drug delivery systems exemplifies the application of chemical compounds in enhancing the efficacy and delivery of pharmaceuticals. PVP's role in various formulations, from microparticles to hydrogels, showcases the versatility of chemical compounds in improving drug solubility, stability, and bioavailability (Franco & De Marco, 2020).